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Compound of Interest

Compound Name: Ethyl 4-hydroxy-3-nitrobenzoate

Cat. No.: B098181

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of Ethyl 4-hydroxy-3-nitrobenzoate (CAS No. 19013-10-
6).

This document provides critical safety and logistical information to ensure the proper handling
and disposal of Ethyl 4-hydroxy-3-nitrobenzoate in a laboratory setting. Adherence to these
guidelines is essential for maintaining a safe research environment.

Personal Protective Equipment (PPE)

When handling Ethyl 4-hydroxy-3-nitrobenzoate, the following personal protective equipment
is mandatory to minimize exposure and ensure personal safety.[1]
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PPE Category Item Specification

Eye Protection Safety Glasses Must be worn at all times.

) Required when there is a risk
Chemical Goggles

of splashing.
] ] Chemically resistant gloves
Hand Protection Protective Gloves o
(e.g., nitrile rubber).
) Standard lab coat to be worn
Body Protection Laboratory Coat

over personal clothing.

Wear suitable protective
Protective Clothing clothing to prevent skin

contact.[1]

Use in case of inadequate
Respiratory Protection Dust Respirator ventilation or when dust is

generated.

Operational Plan: Step-by-Step Handling and
Storage

Proper operational procedures are crucial for the safe use of Ethyl 4-hydroxy-3-
nitrobenzoate. The following workflow outlines the key steps from receiving the chemical to its
storage.
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Figure 1. Workflow for the safe handling and storage of Ethyl 4-hydroxy-3-nitrobenzoate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b098181?utm_src=pdf-body-img
https://www.benchchem.com/product/b098181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Handling Precautions:

» Ventilation: Always handle Ethyl 4-hydroxy-3-nitrobenzoate in a well-ventilated area, such
as a chemical fume hood, to avoid inhalation of dust or vapors.[1]

¢ Avoid Contact: Take measures to prevent contact with skin and eyes.[1]

e Dust Formation: Minimize the generation of dust during handling.

o Personal Hygiene: Wash hands thoroughly after handling the chemical.

Storage Conditions:

» Store the compound in a cool, dry, and well-ventilated place.

o Keep the container tightly closed to prevent contamination and exposure to moisture.
o Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan

The disposal of Ethyl 4-hydroxy-3-nitrobenzoate and its containers must be conducted in
accordance with all applicable local, state, and federal regulations.

Disposal Steps:

o Waste Characterization: Unused or contaminated Ethyl 4-hydroxy-3-nitrobenzoate should
be treated as chemical waste.

o Container Management: Do not reuse empty containers. They should be handled as
hazardous waste.

» Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[2] It is imperative to consult with your institution's environmental health and safety (EHS)
department for specific disposal protocols.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Ethyl 4-hydroxy-3-nitrobenzoate is
provided below for easy reference.

Property Value

Molecular Formula CoHsNOs5[3]

Molecular Weight 211.17 g/mol [3]

Appearance Orange to brown solid crystal[1]
Melting Point 104-106 °CJ[1]

Solubilit Soluble in organic solvents like ethanol, ether,
olubili
Y and dimethylformamide.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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